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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400 Get Quote

For researchers, scientists, and drug development professionals utilizing textile dyes, an

understanding of a dye's permanence when exposed to light is crucial for ensuring the integrity

and reproducibility of experimental results and the quality of finished products. This guide

provides a comprehensive comparison of the lightfastness of C.I. Disperse Violet 1 against

other commercially significant disperse violet dyes, benchmarked against established industry

standards.

Comparative Lightfastness Data
The lightfastness of disperse dyes is commonly evaluated based on the ISO 105-B02 and

AATCC Test Method 16.3 standards. The performance is rated on a scale of 1 to 8, with 1

indicating very low lightfastness and 8 representing exceptionally high lightfastness. The

following table summarizes the lightfastness ratings of Disperse Violet 1 and other common

disperse violet dyes.
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Dye Name C.I. Name CAS Number
Lightfastness
Rating (ISO 105-
B02)

Disperse Violet 1 61100 128-95-0 5-6

Disperse Violet 26 62025 6408-72-6 6-7[1]

Disperse Violet 28 61102 81-42-5 6-7[2]

Disperse Violet 33 11218 12236-25-8 6[3]

Disperse Violet 57 62025 1594-08-7 7[4]

Experimental Protocol: Lightfastness Testing
The determination of lightfastness for disperse dyes is conducted following standardized

methodologies to ensure reproducible and comparable results. The most widely accepted

international standards are ISO 105-B02 and the American Association of Textile Chemists and

Colorists (AATCC) Test Method 16.3.

Objective: To assess the resistance of a textile dye to the fading action of an artificial light

source that simulates natural daylight.

Apparatus:

Xenon Arc Lamp Apparatus: An instrument equipped with a xenon arc lamp, which produces

a light spectrum that closely mimics natural sunlight.[1][2][3][4] The apparatus allows for the

control of irradiance, temperature, and humidity.

Blue Wool Standards: A set of eight standardized blue wool fabrics, each with a known and

different lightfastness, are used as references.[5] These are numbered 1 to 8, with 1 being

the least and 8 being the most resistant to fading.

Grey Scale for Assessing Change in Colour: A standard scale consisting of pairs of grey

chips, ranging from grade 5 (no change) to grade 1 (a large change), used to visually assess

the degree of fading of the test specimen.

Specimen Holders: To mount the textile samples for exposure.
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Opaque Masking Material: To cover a portion of the test specimens and blue wool standards

to provide an unexposed area for comparison.

Procedure:

Specimen Preparation: A sample of the textile dyed with Disperse Violet 1 (or the dye being

tested) is prepared to the specified dimensions. At least one specimen for each dye is

required.

Mounting: The specimen is mounted in a holder. A portion of the specimen is covered with an

opaque mask.

Exposure: The mounted specimen, along with a set of blue wool standards, is placed inside

the xenon arc lamp apparatus.

Controlled Conditions: The specimens are exposed to the light from the xenon arc lamp

under precisely controlled conditions of temperature, humidity, and irradiance as specified in

the ISO 105-B02 or AATCC 16.3 standard.

Monitoring Fading: The exposure is continued until a specified degree of fading is observed

on one of the blue wool standards, corresponding to a particular lightfastness rating.

Assessment: The change in color of the exposed portion of the test specimen is evaluated by

comparing it with the unexposed (masked) portion. This comparison is made visually using

the Grey Scale for assessing change in color.

Rating: The lightfastness rating of the test specimen is determined by identifying which of the

blue wool standards shows a similar degree of fading.

Experimental Workflow
The following diagram illustrates the key stages involved in the lightfastness testing of a

disperse dye according to industry standards.
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Workflow for Lightfastness Testing of Disperse Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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